Cas no 627059-48-7 (6-(Azepan-1-yl)pyrimidine-2,4(1H,3H)-dione)

• Product Name: 6-(Azepan-1-yl)pyrimidine-2,4(1H,3H)-dione
• CAS No: 627059-48-7
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 4776163
• Update Time: 2025-06-10

6-(Azepan-1-yl)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 6-(azepan-1-yl)pyrimidine-2,4(1H,3H)-dione
• 6-(Azepan-1-yl)pyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C10H15N3O2/c14-9-7-8(11-10(15)12-9)13-5-3-1-2-4-6-13/h7H,1-6H2,(H2,11,12,14,15)
• InChI Key： KZLHAVNJMYGDPS-UHFFFAOYSA-N
• SMILES： O=C1NC(C=C(N1)N1CCCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 304
• XLogP3: 0.6
• Topological Polar Surface Area: 61.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 6-(Azepan-1-yl)pyrimidine-2,4(1H,3H)-dione

Comprehensive Overview of 6-(Azepan-1-yl)pyrimidine-2,4(1H,3H)-dione (CAS No. 627059-48-7): Properties, Applications, and Research Insights

The compound 6-(Azepan-1-yl)pyrimidine-2,4(1H,3H)-dione (CAS No. 627059-48-7) is a pyrimidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring an azepane ring fused to a pyrimidine-2,4-dione core, has garnered attention for its versatile applications in drug discovery and material science. This article delves into its molecular characteristics, synthesis pathways, and emerging trends in its utilization, aligning with current scientific inquiries such as "small molecule therapeutics" and "heterocyclic compound optimization."

From a structural perspective, 6-(Azepan-1-yl)pyrimidine-2,4(1H,3H)-dione combines a seven-membered azepane ring with a pyrimidine-dione scaffold, a configuration often explored for its bioisosteric properties. Researchers have highlighted its relevance in modulating enzymatic activity, particularly in studies related to "kinase inhibition" and "nucleic acid mimicry." Its CAS No. 627059-48-7 serves as a critical identifier in chemical databases, facilitating cross-disciplinary collaborations.

The synthesis of 6-(Azepan-1-yl)pyrimidine-2,4(1H,3H)-dione typically involves multi-step organic reactions, including condensation and cyclization techniques. Recent advancements in "green chemistry" have spurred interest in optimizing its production to reduce environmental impact. Analytical techniques such as NMR spectroscopy and HPLC-MS are routinely employed to validate its purity, a topic frequently searched in academic forums under terms like "analytical validation of heterocycles."

In pharmaceutical contexts, this compound's pyrimidine core aligns with scaffolds used in "anticancer agent design" and "neuroprotective drug development." Preclinical studies suggest its potential in targeting GPCRs (G-protein-coupled receptors), a hot topic in "precision medicine" discussions. However, further in vivo studies are needed to elucidate its pharmacokinetic profile.

Beyond biomedicine, 6-(Azepan-1-yl)pyrimidine-2,4(1H,3H)-dione has applications in material science, particularly in designing organic semiconductors. Its conjugated system and hydrogen-bonding capacity make it a candidate for "molecular electronics," a trending niche in nanotechnology searches.

Regulatory and safety assessments of CAS No. 627059-48-7 emphasize its handling under standard laboratory protocols. While not classified as hazardous, its storage recommendations (e.g., anhydrous conditions) are often queried in "chemical storage best practices" threads. Patent landscapes reveal growing IP activity around derivatives of this compound, reflecting its commercial viability.

In summary, 6-(Azepan-1-yl)pyrimidine-2,4(1H,3H)-dione represents a multifaceted tool for researchers exploring "structure-activity relationships" and "scaffold diversification." Its integration into high-impact fields ensures sustained relevance in both academic and industrial settings.